N-ethoxyacetamide
Description
Scientific Research Applications
Medicinal Chemistry
N-ethoxyacetamide derivatives have been explored for their pharmacological activities. These compounds are part of a broader class of phenoxy acetamides that have been investigated for their potential as therapeutic agents . The research has focused on synthesizing new pharmaceuticals and improving existing ones by studying molecular interactions and physicochemical properties.
Industrial Chemistry
In industrial applications, N-ethoxyacetamide can be involved in the synthesis of various compounds. For instance, it may be used in esterification reactions, which are fundamental processes in the production of esters used as solvents, flavors, and fragrances .
Environmental Science
While direct applications of N-ethoxyacetamide in environmental science are not extensively documented, related compounds have been studied for their impact on soil enzyme activities and microbial communities . Such research can inform the environmental fate of similar acetamide derivatives.
Analytical Chemistry
N-ethoxyacetamide may play a role in the development and validation of analytical methods. It could be used as a standard or reagent in chromatographic techniques to ensure the accuracy and precision of analytical results .
Biochemistry Research
In biochemistry, N-ethoxyacetamide derivatives like phenacetin have been studied for their metabolic activation and potential toxicological effects . This research is crucial for understanding the biochemical pathways and safety profiles of these compounds.
Material Science
While specific applications of N-ethoxyacetamide in material science are not readily available, the field itself is vast and includes the development of materials with applications in energy and sustainability . Acetamide derivatives could potentially be used in the synthesis or modification of materials for various applications.
Biocatalysis
N-ethoxyacetamide may be used in studies involving enzymatic biocatalysis, which is a key area in the chemical synthesis of drugs. Enzymes like ketoreductases, transaminases, and lipases are often used in biotechnological processes to create pharmaceuticals .
Drug Synthesis
The compound’s derivatives are part of ongoing research into the synthesis of drugs, particularly in the context of enzymatic reactions that are more environmentally friendly and can provide higher specificity in the production of active pharmaceutical ingredients .
properties
IUPAC Name |
N-ethoxyacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2/c1-3-7-5-4(2)6/h3H2,1-2H3,(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFSUKOCGNJOMDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCONC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
103.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Acetyl-O-ethylhydroxylamine | |
CAS RN |
52914-24-6 |
Source
|
| Record name | N-ethoxyacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
